Cas no 951597-99-2 (1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

1-(4-Methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide is a synthetic organic compound featuring a 1,2,3-triazole core substituted with a 4-methylphenyl group at the 1-position and a propan-2-yl carboxamide moiety at the 4-position. This structure confers potential utility in medicinal chemistry and agrochemical research due to its heterocyclic framework, which is known for bioactivity. The compound's triazole ring offers stability and versatility in binding interactions, while the methylphenyl and isopropylamide groups may enhance lipophilicity and target specificity. It serves as a valuable intermediate for the development of pharmacologically active molecules, particularly in the exploration of enzyme inhibitors or receptor modulators. Its synthetic accessibility further supports its use in structure-activity relationship studies.
1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide structure
951597-99-2 structure
Product Name:1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
CAS No:951597-99-2
MF:C13H16N4O
MW:244.292342185974
CID:5331602
PubChem ID:20973758
Update Time:2025-10-13

1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • AKOS005730024
    • STL126854
    • F6609-5342
    • 1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
    • 951597-99-2
    • Inchi: 1S/C13H16N4O/c1-9(2)14-13(18)12-8-17(16-15-12)11-6-4-10(3)5-7-11/h4-9H,1-3H3,(H,14,18)
    • InChI Key: YGSDVHXXXYYPAX-UHFFFAOYSA-N
    • SMILES: O=C(C1=CN(C2C=CC(C)=CC=2)N=N1)NC(C)C

Computed Properties

  • Exact Mass: 244.13241115g/mol
  • Monoisotopic Mass: 244.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 59.8Ų

1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6609-5342-2μmol
1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
951597-99-2
2μmol
$57.0 2023-09-07
Life Chemicals
F6609-5342-5μmol
1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
951597-99-2
5μmol
$63.0 2023-09-07
Life Chemicals
F6609-5342-10μmol
1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
951597-99-2
10μmol
$69.0 2023-09-07
Life Chemicals
F6609-5342-20μmol
1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
951597-99-2
20μmol
$79.0 2023-09-07
Life Chemicals
F6609-5342-1mg
1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
951597-99-2
1mg
$54.0 2023-09-07
Life Chemicals
F6609-5342-2mg
1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
951597-99-2
2mg
$59.0 2023-09-07
Life Chemicals
F6609-5342-3mg
1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
951597-99-2
3mg
$63.0 2023-09-07
Life Chemicals
F6609-5342-4mg
1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
951597-99-2
4mg
$66.0 2023-09-07
Life Chemicals
F6609-5342-5mg
1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
951597-99-2
5mg
$69.0 2023-09-07
Life Chemicals
F6609-5342-10mg
1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
951597-99-2
10mg
$79.0 2023-09-07

1-(4-methylphenyl)-N-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Related Literature

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.